Cas no 1785400-36-3 (1-Fluoro-2-methyl-1-(2-methylphenyl)propan-2-amine)

• Product Name: 1-Fluoro-2-methyl-1-(2-methylphenyl)propan-2-amine
• CAS No: 1785400-36-3
• MF: C₁₁H₁₆FN
• MW: 181.249846458435
• CID: 5694899
• PubChem ID: 105439629
• Update Time: 2025-10-22

1-Fluoro-2-methyl-1-(2-methylphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1153613
• 1-Fluoro-2-methyl-1-(2-methylphenyl)propan-2-amine
• 1785400-36-3

• Inchi： 1S/C11H16FN/c1-8-6-4-5-7-9(8)10(12)11(2,3)13/h4-7,10H,13H2,1-3H3
• InChI Key： KKGLGKSNNYSGFR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C)C(C)(C)N

Computed Properties

• Exact Mass: 181.126677677g/mol
• Monoisotopic Mass: 181.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-Fluoro-2-methyl-1-(2-methylphenyl)propan-2-amine

Introduction to 1-Fluoro-2-methyl-1-(2-methylphenyl)propan-2-amine (CAS No: 1785400-36-3)

1-fluoro-2-methyl-1-(2-methylphenyl)-propan-2-amine, commonly referred to as CAS No: 1785400-36-3, is a complex organic compound with a unique chemical structure that has garnered significant attention in recent years. This compound belongs to the class of amines, specifically secondary amines, and exhibits a combination of fluorinated and aromatic groups, making it a versatile molecule with potential applications in various fields.

The molecular structure of 1-fluoro-2-methyl-1-(2-methylphenyl)-propan-2-amine consists of a central propane backbone with a fluorine atom, a methyl group, and an aromatic ring attached at specific positions. The presence of the fluorine atom introduces unique electronic properties, while the aromatic ring contributes to its stability and reactivity. Recent studies have highlighted the importance of such compounds in drug design, where their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions makes them valuable candidates for therapeutic agents.

In terms of synthesis, researchers have developed efficient methods to prepare CAS No: 1785400-36 strong>-< strong>3 strong>. One common approach involves the nucleophilic substitution of an appropriate electrophilic fluorinated precursor with an amine group under controlled conditions. The choice of solvent, temperature, and catalyst plays a crucial role in ensuring high yields and purity of the final product. Advanced techniques such as microwave-assisted synthesis have also been explored to optimize the reaction conditions further.

The physical properties of this compound are equally intriguing. Its melting point, boiling point, and solubility characteristics are influenced by the interplay between its polar amine group and non-polar aromatic and fluorinated substituents. Recent research has focused on understanding how these properties can be leveraged in practical applications, such as in pharmaceutical formulations or as intermediates in organic synthesis.

The biological activity of < strong > CAS No: 1785400 strong > - < strong > 36 strong > - < strong > 3 strong > has been a topic of extensive investigation. In vitro studies have demonstrated its potential as an inhibitor of certain enzymes, suggesting its role in modulating cellular pathways associated with diseases such as cancer or neurodegenerative disorders. Furthermore, computational modeling has provided insights into its binding affinity with various protein targets, paving the way for future drug development efforts.

In conclusion, < strong > 1-fluoro strong > - < strong > 2-methyl strong > - < strong > 1-(2-methylphenyl) strong > - < strong > propan strong > - < strong > 2-amine strong > ( CAS No: 1785400 - 36 - 3 ) represents a fascinating example of how structural complexity can lead to functional diversity in organic compounds. With ongoing advancements in synthetic methods and biological studies, this compound holds promise for contributing to innovative solutions in chemistry and medicine.